Cas no 2229431-31-4 ({2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanamine
• CAS No: 2229431-31-4
• MF: C₈H₈F₅N₃
• MW: 241.161238670349
• CID: 6319721
• PubChem ID: 165854743
• Update Time: 2025-05-21

{2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanamine
• 2229431-31-4
• EN300-1955987
• {2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}methanamine

• Inchi： 1S/C8H8F5N3/c9-7(10)2-6(7,3-14)4-1-15-16-5(4)8(11,12)13/h1H,2-3,14H2,(H,15,16)
• InChI Key： NMFVEGYKNYUYLH-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NNC=1C(F)(F)F)CN)F

Computed Properties

• Exact Mass: 241.06383808g/mol
• Monoisotopic Mass: 241.06383808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Additional information on {2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanamine

Introduction to the Compound CAS No 2229431-31-4: {2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}methanamine

The compound with CAS No 2229431-31-4, named as {2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}methanamine, is a highly specialized organic molecule with unique structural features and potential applications in various fields. This compound belongs to the class of fluorinated heterocyclic compounds, which have gained significant attention in recent years due to their versatile properties and roles in drug discovery and materials science.

The molecular structure of this compound is characterized by a cyclopropane ring substituted with two fluorine atoms at the 2-position and a pyrazole ring at the 1-position. The pyrazole ring itself is substituted with a trifluoromethyl group at the 3-position, adding further complexity and functionality to the molecule. The methanamine group attached to the cyclopropane ring introduces an amine functionality, which can participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The presence of multiple fluorine atoms in this compound suggests potential advantages in terms of stability, lipophilicity, and metabolic resistance. These attributes make it a promising candidate for use in drug design, especially in the context of targeting specific biological pathways or receptors.

One of the key areas of research involving this compound is its role as a building block for more complex molecules. Its unique structure allows for further functionalization at various positions, enabling the creation of derivatives with tailored properties. For instance, modifications to the pyrazole ring or the cyclopropane moiety could lead to compounds with enhanced bioactivity or selectivity.

In addition to its potential in pharmaceutical applications, this compound has also been explored for its utility in materials science. The combination of fluorinated groups and heterocyclic rings can result in materials with unique electronic and mechanical properties. Such materials could find applications in advanced technologies such as organic electronics or high-performance polymers.

Recent advancements in synthetic methodology have made it possible to synthesize this compound with high efficiency and precision. Researchers have developed innovative strategies to construct the cyclopropane-pyrazole framework, leveraging techniques such as transition-metal-catalyzed couplings and fluorination reactions. These methods not only enhance the scalability of synthesis but also pave the way for further exploration of related compounds.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Advanced molecular modeling techniques have provided insights into its electronic structure, conformational flexibility, and potential interactions with biological targets. Such computational studies are instrumental in guiding experimental efforts and accelerating drug discovery processes.

Moreover, this compound has been subjected to extensive characterization using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have confirmed its structural integrity and provided valuable data on its physical properties, which are essential for its application in various fields.

In conclusion, CAS No 2229431-31-4 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, coupled with advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover its full spectrum of properties and applications, this compound is poised to make significant contributions to the advancement of science and technology.